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Compound of Interest

Compound Name: CP5Vv

Cat. No.: B2471376

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of the PROTAC CP5V.

This document provides critical safety and logistical information for the handling of CP5V, a
PROTAC designed to specifically degrade Cdc20, a key protein involved in mitotic progression.
[1][2][3][4] Given its mechanism of action, which involves inducing mitotic inhibition and
suppressing cancer cell proliferation, CP5V should be handled with the utmost care as a
potentially hazardous compound.[1][2][3][4][5] The following guidelines are based on standard
laboratory practices for handling potent, research-grade compounds.

Chemical and Physical Properties of CP5V

A summary of the key chemical and physical properties of CP5V is provided below. This
information is essential for safe handling, storage, and experimental planning.
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Property Value Source
CAS Number 2509359-75-3 [1][2][3]
Molecular Formula C46H66CI3N9012S [2][3][6]
Molecular Weight 1075.49 g/mol [2][3][6]
Appearance Solid Powder [2]
Purity >98% (HPLC) 2]
Solubility 10 mM in DMSO [2]

Personal Protective Equipment (PPE)

Due to the potent biological activity of CP5V, stringent adherence to PPE protocols is
mandatory to prevent exposure. The following table outlines the required PPE for handling this

compound.
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] Specifications and Best
Body Area Required PPE .
Practices

Wear two pairs of nitrile gloves
at all times. Inspect gloves for
o any signs of damage before
Hands Double Nitrile Gloves
use. Change gloves
immediately upon any

suspicion of contamination.

ANSI Z87.1 certified safety
Eyes Safety Goggles goggles are required to protect

against splashes.

A buttoned, full-length
Body Laboratory Coat laboratory coat should be worn

to protect skin and clothing.

All handling of solid CP5V and
preparation of stock solutions
) must be conducted in a
Respiratory Fume Hood - )
certified chemical fume hood to
prevent inhalation of airborne

particles.

Experimental Workflow and Handling Protocol

The following diagram illustrates the standard workflow for handling CP5V from reception to
disposal. Adherence to this workflow is critical for ensuring laboratory safety and the integrity of
your research.
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Caption: Workflow for the safe handling and disposal of CP5V.
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Storage and Stability

Proper storage of CP5V is crucial for maintaining its stability and efficacy. Follow these
guidelines for storing both the solid compound and stock solutions.

Storage . . .
Form Duration Special Conditions
Temperature
. Store in a tightly
Solid Powder -20°C 12 Months )
sealed container.
For shorter-term
4°C 6 Months
storage.
Aliquot to avoid
repeated freeze-thaw
In Solvent -80°C 6 Months
cycles. Stored under
nitrogen.[1]
For frequent use.
-20°C 1 Month Stored under nitrogen.

[1]

Disposal Plan

All materials that have come into contact with CP5V must be treated as hazardous chemical
waste. This includes, but is not limited to, pipette tips, tubes, gloves, and any excess solutions.

» Solid Waste: Collect all contaminated solid materials in a designated, clearly labeled
hazardous waste container.

» Liquid Waste: Collect all contaminated liquids, including cell culture media and buffers, in a
designated, clearly labeled hazardous waste container.

o Decontamination: Decontaminate all work surfaces with a suitable laboratory disinfectant
after handling CP5V.

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines on the disposal of hazardous chemical waste. Do not dispose of CP5V or any
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contaminated materials in the regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
CP5V]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2471376#personal-protective-equipment-for-
handling-cp5v]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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